Cas no 102434-04-8 (Urea,N-[2-(3-azabicyclo[3.2.2]non-3-yl)ethyl]-N'-methyl-)

• Product Name: Urea,N-[2-(3-azabicyclo[3.2.2]non-3-yl)ethyl]-N'-methyl-
• CAS No: 102434-04-8
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 142339
• PubChem ID: 377683
• Update Time: 2025-04-19

Urea,N-[2-(3-azabicyclo[3.2.2]non-3-yl)ethyl]-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[2-(3-azabicyclo[3.2.2]non-3-yl)ethyl]-N'-methyl-
• 1-[2-(3-azabicyclo[3.2.2]nonan-3-yl)ethyl]-3-methylurea
• 3-Azabicyclo[3.2.2]nonane,urea deriv.
• NSC 659263
• NSC659263
• 1-[2-(3-azabicyclo[3.2.2]nonan-3-yl)ethyl]-3-methyl-urea
• 1-(2-(3-Azabicyclo(3.2.2)nonan-3-yl)ethyl)-3-methylurea
• 102434-04-8
• 1-(3-Azabicyclo(3.2.2)nonan-3-yl)ethyl-3-methylurea
• N-(2-(3-Azabicyclo[3.2.2]non-3-yl)ethyl)-N'-methylurea
• NSC-659263
• NCI60_020924
• DTXSID10145138
• Urea, 1-(2-(3-azabicyclo(3.2.2)nonan-3-yl)ethyl)-3-methyl-
• CHEMBL1974536

• Inchi： 1S/C12H23N3O/c1-13-12(16)14-6-7-15-8-10-2-3-11(9-15)5-4-10/h10-11H,2-9H2,1H3,(H2,13,14,16)
• InChI Key： JHWADYZNWUCJJU-UHFFFAOYSA-N
• SMILES： O=C(NC)NCCN1CC2CCC(C1)CC2

Computed Properties

• Exact Mass: 225.18429
• Monoisotopic Mass: 225.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 44.37